Cas no 1699192-18-1 (1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1699192-18-1
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 6427633
• PubChem ID: 130479119
• Update Time: 2025-06-11

1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-(2-cyclopentylethyl)-
• 1699192-18-1
• EN300-1106877

• Inchi： 1S/C9H16N4/c10-9-11-7-13(12-9)6-5-8-3-1-2-4-8/h7-8H,1-6H2,(H2,10,12)
• InChI Key： RNVZUBKSYVRQCJ-UHFFFAOYSA-N
• SMILES： N1(CCC2CCCC2)C=NC(N)=N1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 360.1±25.0 °C(Predicted)
• pka: 5.03±0.12(Predicted)

Additional information on 1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine

Introduction to 1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1699192-18-1)

1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1699192-18-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a triazole core linked to an aliphatic side chain containing a cyclopentyl group, which confers unique structural and functional properties. The compound has garnered attention due to its potential applications in drug discovery, particularly as a precursor or intermediate in the synthesis of bioactive molecules.

The triazole ring is a well-studied pharmacophore in medicinal chemistry, known for its ability to participate in hydrogen bonding interactions and its stability under various chemical conditions. The presence of the cyclopentylethyl substituent introduces steric bulk and lipophilicity, which can influence the compound's solubility, metabolic stability, and target binding affinity. These structural features make 1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that triazole-containing compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The aliphatic side chain in 1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine may enhance its interaction with biological targets by modulating hydrophobicity and electronic distribution. This compound has been investigated in vitro for its potential role in modulating enzyme activity and receptor binding, suggesting its utility in addressing various pathological conditions.

The synthesis of 1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. The introduction of the triazole ring typically proceeds via cycloaddition reactions or nucleophilic substitution mechanisms, while the attachment of the cyclopentylethyl group can be achieved through alkylation or coupling reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity in the preparation of this compound.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of 1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine with potential biological targets. These studies suggest that the compound can engage in favorable interactions with proteins and enzymes through hydrogen bonding networks and hydrophobic pockets. The triazole nitrogen atoms, in particular, are predicted to form critical hydrogen bonds with polar residues in the target protein, enhancing binding affinity.

The pharmacokinetic properties of 1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine have also been evaluated through preclinical studies. The compound exhibits moderate solubility in aqueous media due to the presence of polar functional groups on the triazole ring. Additionally, metabolic stability assessments indicate that the compound undergoes slow degradation under physiological conditions, suggesting a reasonable half-life for potential therapeutic applications.

In conclusion, 1-(2-cyclopentylethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1699192-18-1) represents a structurally intriguing molecule with significant pharmaceutical potential. Its unique combination of a triazole core and an aliphatic side chain offers opportunities for designing novel drugs with enhanced efficacy and reduced toxicity. Further research is warranted to explore its biological activities and develop novel therapeutic applications based on its chemical framework.